Cas no 1805068-08-9 (3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine structure
1805068-08-9 structure
Product Name:3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
CAS No:1805068-08-9
MF:C9H6BrF6NO2
MW:354.043862819672
CID:4840820
Update Time:2025-07-22

3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
    • Inchi: 1S/C9H6BrF6NO2/c1-18-5-2-6(8(11,12)13)17-7(4(5)3-10)19-9(14,15)16/h2H,3H2,1H3
    • InChI Key: SURYGGLNVPMBTC-UHFFFAOYSA-N
    • SMILES: BrCC1C(=NC(C(F)(F)F)=CC=1OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 297
  • XLogP3: 3.8
  • Topological Polar Surface Area: 31.4

3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085088-1g
3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
1805068-08-9 97%
1g
$1,445.30 2022-04-01

Additional information on 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Professional Introduction to 3-(Bromomethyl)-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1805068-08-9)

3-(Bromomethyl-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

This compound, identified by the CAS number 1805068-08-9, is a highly specialized intermediate in the realm of pharmaceutical and agrochemical research. Its molecular structure incorporates several key functional groups that make it a valuable building block for synthesizing more complex molecules. The presence of a bromomethyl group, flanked by methoxy and trifluoromethoxy substituents on a pyridine core, endows this compound with unique reactivity and potential applications in drug discovery and material science.

The pyridine ring itself is a cornerstone in medicinal chemistry, known for its ability to serve as a pharmacophore in numerous bioactive molecules. The introduction of electron-withdrawing trifluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in the design of orally active drugs. Furthermore, the combination of bromomethyl and methoxy functionalities provides multiple sites for further chemical modification, allowing for the exploration of diverse molecular architectures.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based compounds have emerged as promising candidates due to their ability to modulate PPIs through various mechanisms, including competitive binding and allosteric modulation. The specific arrangement of substituents in 3-(bromomethyl-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine makes it an ideal candidate for designing PPI modulators.

One of the most significant advancements in this field has been the development of fragment-based drug discovery (FBDD) strategies. These approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. Subsequent optimization of these fragments can lead to potent and selective inhibitors. The compound 3-(bromomethyl-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been utilized as a key fragment in several FBDD campaigns due to its ability to interact with various protein targets through hydrogen bonding and hydrophobic interactions.

The trifluoromethoxy groups in this compound not only enhance its lipophilicity but also contribute to its metabolic stability by resisting oxidative degradation. This property is particularly valuable in drug development, where long-term bioavailability is a critical factor. Additionally, the bromomethyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophoric elements or link the compound to larger biomolecules through click chemistry reactions.

In conclusion, 3-(bromomethyl-4-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features make it an invaluable tool for drug discovery and material science applications. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this are poised to play a pivotal role in the development of next-generation pharmaceuticals.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk